3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine

• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol
• SMILES: CN1C=CC=C1C2=NOC(=N2)C3CCCNC3
• InChI: InChI=1S/C12H16N4O/c1-16-7-3-5-10(16)11-14-12(17-15-11)9-4-2-6-13-8-9/h3,5,7,9,13H,2,4,6,8H2,1H3
• InChIKey: HMVQSGOCMFCQCD-UHFFFAOYSA-N

3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine: Structural and Pharmacophoric Baseline

3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine (CAS 1708264-18-9; MF: C₁₂H₁₆N₄O; MW: 232.28 g/mol) is a heterocyclic small molecule comprising a piperidine ring linked at the 3-position to a 1,2,4-oxadiazole core, which is in turn substituted at its 3-position with an N-methylpyrrole moiety . The compound belongs to the class of 3,5-disubstituted-1,2,4-oxadiazolyl-piperidines, a chemotype recognized in both patent and academic literature as a privileged scaffold for central nervous system (CNS) target engagement, including metabotropic glutamate receptor 5 (mGluR5) positive allosteric modulation and dopamine D₄ receptor antagonism [1][2]. Its availability as a 95% purity research-grade intermediate from multiple international suppliers positions it as an accessible starting point for medicinal chemistry and chemical biology programs .

CNS Pharmacophore

Privileged scaffold for mGluR5 PAM and dopamine D₄ receptor research programs.

Purity Grade

Research-grade purity specification supports reproducible hit-to-lead and lead optimization workflows.

Derivatization Handle

Free piperidine NH enables rapid amine capping for parallel library synthesis.

• [1] WO 2006/123257 A2. Phenyl-3-{(3-(1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]piperidin-1-yl}-methanone derivatives and related compounds as positive allosteric modulators of metabotropic glutamate receptors. Published 2006-11-23. View Source
• [2] Williams, J.; Lavrador, K. A Solution-Phase Combinatorial Synthesis of Selective Dopamine D₄ Ligands. Comb. Chem. High Throughput Screen. 2000, 3, 43–50. View Source

Why 3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine Cannot Be Replaced by a Generic Analog

Although numerous 1,2,4-oxadiazolyl-piperidines exist as commercial building blocks, the target compound embodies a specific substitution topology — piperidine attachment at the oxadiazole 5-position, with the N-methylpyrrole at the oxadiazole 3-position, and the piperidine linkage at the 3-position of the piperidine ring — that is distinct from the 4-piperidyl regioisomers more commonly explored in mGluR5 and dopamine D₄ patent families [1][2]. This connectivity pattern influences both the three-dimensional vector of the basic amine and the electronic character of the oxadiazole core, which in the broader oxadiazolyl-piperidine class has been shown to govern target affinity and monoamine transporter selectivity as a function of oxadiazole substituent size and regiochemistry [3]. Furthermore, the N-methylpyrrole substituent provides an electronically differentiated heteroaryl group compared to simple phenyl, thienyl, or alkyl congeners, offering distinct potential for π-stacking and hydrogen-bond acceptor interactions in target binding pockets. Substituting with a positional isomer, a des-methyl analog, or a differently substituted oxadiazole would yield a compound with non-equivalent pharmacophoric geometry, and therefore cannot be assumed to recapitulate the same biological or physicochemical profile without explicit experimental validation.

Regiochemistry Mismatch

3-piperidyl connectivity aligns with mGluR5 PAM SAR; 4-piperidyl regioisomer lacks demonstrated activity and may shift pharmacophore orientation.

Substituent Electronic Profile

N-methylpyrrole offers distinct π-stacking and H-bond acceptor capabilities vs. simple alkyl/aryl analogs; DAT affinity is highly substituent-dependent in related series.

Class-Level Bioisostere Assumption

1,2,4-oxadiazole stability advantage is established across other chemotypes; direct metabolic stability data for this specific compound have not been reported and may not transfer identically.

• [1] WO 2006/123257 A2. Phenyl-3-{(3-(1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]piperidin-1-yl}-methanone derivatives and related compounds as positive allosteric modulators of metabotropic glutamate receptors. Published 2006-11-23. View Source
• [2] US 6,107,313. Dopamine receptor antagonists (oxadiazolyl piperidines). Published 2000-08-22. View Source
• [3] Petukhov, P. A.; et al. SAR Studies of Piperidine-Based Analogues of Cocaine. Part 3: Oxadiazoles. Bioorg. Med. Chem. Lett. 2001, 11, 2079–2083. View Source

Quantitative Differentiation Evidence for 3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine Against Structural Analogs

Piperidine Substitution Regiochemistry: 3-Piperidyl vs. 4-Piperidyl Oxadiazole Connectivity

The target compound bears the piperidine ring attached via its 3-position to the oxadiazole 5-position. In contrast, the closest commercial regioisomer, 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine (CAS 1638612-76-6), connects the piperidine at the 4-position . In the mGluR5 positive allosteric modulator (PAM) patent family represented by WO 2006/123257, the exemplified active compounds exclusively utilize a piperidin-3-yl oxadiazole connectivity, indicating that this regiochemistry is critical for productive binding to the mGluR5 allosteric site [1]. While no head-to-head experimental comparison between the 3-piperidyl and 4-piperidyl regioisomers has been published for this specific substitution pattern, the patent SAR across the broader series demonstrates that shifting the piperidine attachment point alters the spatial orientation of the basic nitrogen, which serves as a key pharmacophoric anchor for allosteric modulation.

Piperidine Connectivity

Patent SAR precedence

3-piperidyl linkage to oxadiazole 5-position maps to active mGluR5 PAM pharmacophore; 4-piperidyl regioisomer is not represented in patent SAR.

Aligns with patent-established pharmacophore for mGluR5 allosteric modulation research.

No direct head-to-head comparison data published.

Evidence Dimension	Piperidine-oxadiazole connectivity (regiochemistry)
Target Compound Data	Piperidine linked at 3-position to oxadiazole 5-position (CAS 1708264-18-9)
Comparator Or Baseline	Piperidine linked at 4-position to oxadiazole 5-position (CAS 1638612-76-6)
Quantified Difference	Qualitative: patent SAR precedence for 3-piperidyl connectivity in mGluR5 PAM activity; no published activity for 4-piperidyl regioisomer in this series
Conditions	Patent SAR analysis; mGluR5 allosteric modulation assay (WO 2006/123257)

Why This Matters

A procurement choice of the 3-piperidyl regioisomer over the 4-piperidyl analog aligns with the patent-established pharmacophore for mGluR5 PAM development, whereas the 4-piperidyl variant lacks demonstrated activity in this target class.

• [1] WO 2006/123257 A2. Phenyl-3-{(3-(1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]piperidin-1-yl}-methanone derivatives as mGluR5 PAMs. Published 2006-11-23. View Source

Oxadiazole 3-Position Substituent: N-Methylpyrrole vs. Simple Alkyl or Aryl Groups

The target compound's N-methylpyrrole substituent at the oxadiazole 3-position distinguishes it from common commercial analogs bearing simple alkyl groups (e.g., 3-methyl, 3-ethyl, 3-isopropyl oxadiazoles). In the structurally related piperidine-oxadiazole series studied by Petukhov et al. (2001), the affinity for the dopamine transporter (DAT) and the ability to inhibit monoamine reuptake at DAT, NET, and 5HTT were demonstrated to be a direct function of the steric and electronic nature of the oxadiazole 3-substituent [1]. The N-methylpyrrole group (Hammett σₚ ≈ −0.25 for pyrrole) provides a markedly different electronic contribution compared to methyl (σₚ = −0.17), phenyl (σₚ = −0.01), or thienyl groups, which directly impacts the electron density of the oxadiazole ring and consequently its hydrogen-bond accepting capacity and dipole moment [2]. While no direct IC₅₀ or Kᵢ comparison between N-methylpyrrole and other substituents has been published for this exact scaffold, the established SAR principle that oxadiazole 3-substituent size and electronics govern target engagement provides a rational basis for differentiation.

Substituent Electronics

Cross-study comparable

N-methylpyrrole group provides distinct electronic profile; >10-fold DAT affinity range observed across substituent sizes in related piperidine-oxadiazole series.

Non-fungible building block for heteroaryl π-interaction SAR exploration.

No published IC₅₀ for this exact scaffold.

Evidence Dimension	Electronic and steric character of oxadiazole 3-substituent
Target Compound Data	N-methylpyrrol-2-yl (heteroaryl; moderate electron-donating; five-membered ring with H-bond acceptor capability)
Comparator Or Baseline	3-methyl-1,2,4-oxadiazol-5-yl piperidine analogs (alkyl series); 3-phenyl analogs; 3-(2-thienyl) analogs
Quantified Difference	Qualitative: substituent-dependent DAT affinity (IC₅₀ range >10-fold across substituent sizes in related series); Kd = 5 nM achieved for 3-(2-thienyl) analog at D₄ receptor [1][3]
Conditions	Radioligand binding assays at DAT/NET/5HTT (Petukhov 2001); D₄ receptor binding (Williams 2000)

Why This Matters

The N-methylpyrrole substituent provides a distinct electronic and steric profile that cannot be replicated by common alkyl or phenyl oxadiazole building blocks, making the target compound a non-fungible starting material for SAR exploration where heteroaryl π-interactions are desired.

• [1] Petukhov, P. A.; et al. SAR Studies of Piperidine-Based Analogues of Cocaine. Part 3: Oxadiazoles. Bioorg. Med. Chem. Lett. 2001, 11, 2079–2083. DOI: 10.1016/S0960-894X(01)00379-1. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [3] Williams, J.; Lavrador, K. A Solution-Phase Combinatorial Synthesis of Selective Dopamine D₄ Ligands. Comb. Chem. High Throughput Screen. 2000, 3, 43–50. View Source

Bioisosteric Potential: 1,2,4-Oxadiazole as an Amide/Ester Replacement in CNS Scaffolds

The 1,2,4-oxadiazole ring is a well-established bioisostere of ester and amide functional groups, offering improved metabolic stability while retaining similar geometric and electronic properties [1]. Direct comparative evidence from the piperidine-oxadiazole cocaine analog series demonstrates that (+)-(3R,4S)-4β-(4-chlorophenyl)-1-methyl-3α-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine [(+)-2a] exhibits at minimum a 2-fold longer duration of action in behavioral tests compared to its ester progenitor (+)-1, a difference attributed to the metabolic resistance of the oxadiazole ring to esterase-mediated hydrolysis [2]. Similarly, in the 11β-hydroxysteroid dehydrogenase 1 (11β-HSD1) inhibitor program, replacement of a piperidine-3-carboxamide with a 1,2,4-oxadiazole resulted in compounds (4h, 4q) with superior pharmacokinetic properties suitable for primate in vivo studies [3]. Although the target compound has not itself been profiled in these assays, its core 1,2,4-oxadiazole motif carries the class-level advantage of hydrolytic stability, which is directly transferable to the design of metabolically resilient CNS agents.

Metabolic Stability

Class-level inference

1,2,4-oxadiazole ring resists esterase-mediated hydrolysis; ≥2-fold longer behavioral duration vs. ester in cocaine analog series; improved PK in 11β-HSD1 program.

Supports metabolic stability design strategy for CNS research candidates.

This specific compound not directly profiled; class-level advantage may require validation.

Evidence Dimension	Metabolic stability (duration of action / PK profile)
Target Compound Data	Contains 1,2,4-oxadiazole core (bioisostere of ester/amide); no direct stability data available for this specific compound
Comparator Or Baseline	Ester (+)-1 (cocaine analog series); piperidine-3-carboxamide compound 1 (11β-HSD1 series)
Quantified Difference	≥2-fold longer behavioral duration vs. ester (cocaine series); improved PK enabling primate studies (11β-HSD1 series)
Conditions	Behavioral pharmacology (locomotor activity in rodents); pharmacokinetic profiling in preclinical species

Why This Matters

Selection of an oxadiazole-containing building block over an ester or amide analog provides a pre-validated strategy for improving metabolic stability in CNS-oriented medicinal chemistry campaigns, reducing the need for late-stage scaffold redesign.

• [1] Boström, J.; et al. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55, 1817–1830. DOI: 10.1021/jm2013248. View Source
• [2] Petukhov, P. A.; et al. SAR Studies of Piperidine-Based Analogues of Cocaine. Part 3: Oxadiazoles. Bioorg. Med. Chem. Lett. 2001, 11, 2079–2083. View Source
• [3] Zhang, Y.; et al. Design, Synthesis and SAR of Piperidyl-Oxadiazoles as 11β-Hydroxysteroid Dehydrogenase 1 Inhibitors. Bioorg. Med. Chem. Lett. 2013, 23, 235–240. View Source

Commercially Defined Purity Specification: 95% Minimum Purity vs. Unspecified-Grade Analogs

The target compound is supplied by at least two independent vendors (AKSci and Leyan) with a documented minimum purity specification of 95% . This places it in a defined quality tier suitable for hit-to-lead and lead optimization workflows, where impurity-driven false positives or batch-to-batch variability can confound biological assay interpretation. Several structural analogs, including the 4-piperidyl regioisomer hydrochloride (CAS 1638612-76-6) and the N-ethyl pyrrole analog (CAS 1707379-04-1), are available from fewer suppliers and often without an explicit purity specification on their commercial datasheets, introducing procurement risk.

Purity Specification

Supporting evidence

95% minimum purity documented by multiple independent vendors; regioisomer and N-ethyl analog lack standardized purity specifications.

Reduces impurity-driven variability in biochemical and cell-based assays.

Verify lot-specific Certificate of Analysis prior to use.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% minimum purity (AKSci Cat. 8838DT; Leyan Cat. 2097116)
Comparator Or Baseline	4-piperidyl regioisomer (CAS 1638612-76-6): purity specification not standardized across vendors; N-ethyl analog (CAS 1707379-04-1): limited supplier base
Quantified Difference	95% defined purity vs. unspecified/variable purity across comparators
Conditions	Vendor Certificate of Analysis (CoA) comparison; HPLC purity determination

Why This Matters

A defined 95% purity specification reduces the risk of introducing confounding impurities into sensitive biochemical or cell-based assays, supporting reproducible SAR data generation and reducing downstream troubleshooting costs.

High-Value Application Scenarios for 3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine

mGluR5 Positive Allosteric Modulator (PAM) Lead Generation

The target compound's 3-piperidyl-oxadiazole connectivity with an N-methylpyrrole substitution maps directly onto the pharmacophore exemplified in WO 2006/123257 for mGluR5 PAM activity [1]. Medicinal chemistry teams pursuing allosteric modulation of mGluR5 for schizophrenia, Fragile X syndrome, or levodopa-induced dyskinesia indications can utilize this compound as a structurally pre-validated core for amine capping diversity libraries, leveraging the free piperidine NH as a facile derivatization handle for parallel synthesis.

Dopamine D₄ Receptor-Selective Antagonist Development

Building on the demonstrated ability of oxadiazolyl-piperidines to achieve high affinity and D₄-over-D₂ selectivity (Kd = 5 nM achieved with a thienyl oxadiazole analog [1]), the target compound's N-methylpyrrole substituent offers an underexplored heteroaryl vector for optimizing D₄ receptor affinity while potentially modulating off-target profiles. The 3-piperidyl attachment further distinguishes it from the more extensively explored 4-piperidyl D₄ ligand series [2], offering novel intellectual property space.

Metabolically Stable CNS Scaffold for Fragment-Based Drug Discovery (FBDD)

The 1,2,4-oxadiazole core functions as a hydrolytically stable amide/ester bioisostere, a property validated across multiple CNS-targeted programs including monoamine transporter inhibitors and 11β-HSD1 inhibitors [1][2]. Fragment-based campaigns targeting CNS enzymes or GPCRs can employ this compound as a Rule-of-Three-compliant fragment (MW 232; H-bond acceptors: 4; rotatable bonds: 2) that offers a built-in metabolic stability advantage over ester- or amide-containing fragments of comparable size.

Diversity-Oriented Synthesis (DOS) Library Production for CNS Screening Collections

The combination of a free secondary amine (piperidine NH), an electron-rich N-methylpyrrole, and the 1,2,4-oxadiazole core provides three orthogonal diversification points for library synthesis. The 95% minimum purity specification across multiple vendors ensures batch-to-batch consistency suitable for high-throughput screening (HTS) library production, reducing the risk of impurity-derived false positives in large-scale screening campaigns [1].

Application

Selection Property

Validation Focus

mGluR5 Allosteric Modulation Research

3-Piperidyl-N-methylpyrrole pharmacophore alignment

Pharmacophore mapping to WO 2006/123257 SAR

Dopamine D₄ Receptor Studies

N-methylpyrrole heteroaryl vector for selectivity optimization

D₄/D₂ selectivity profiling and off-target screening

CNS Fragment-Based Screening

1,2,4-Oxadiazole as hydrolytically stable amide/ester bioisostere

Metabolic stability assessment in relevant assay systems

Diversity-Oriented CNS Library Synthesis

Three orthogonal diversification points (NH, oxadiazole, pyrrole)

HTS purity verification and batch-to-batch consistency

• [1] WO 2006/123257 A2. Phenyl-3-{(3-(1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]piperidin-1-yl}-methanone derivatives as mGluR5 PAMs. Published 2006-11-23. View Source
• [2] Williams, J.; Lavrador, K. A Solution-Phase Combinatorial Synthesis of Selective Dopamine D₄ Ligands. Comb. Chem. High Throughput Screen. 2000, 3, 43–50. View Source
• [3] US 6,107,313. Dopamine receptor antagonists (oxadiazolyl piperidines). Published 2000-08-22. View Source
• [4] Petukhov, P. A.; et al. SAR Studies of Piperidine-Based Analogues of Cocaine. Part 3: Oxadiazoles. Bioorg. Med. Chem. Lett. 2001, 11, 2079–2083. View Source
• [5] Zhang, Y.; et al. Design, Synthesis and SAR of Piperidyl-Oxadiazoles as 11β-Hydroxysteroid Dehydrogenase 1 Inhibitors. Bioorg. Med. Chem. Lett. 2013, 23, 235–240. View Source